Cas no 1149388-00-0 (Methyl 4-allyl-3-hydroxy-2-methylbenzoate)

• Product Name: Methyl 4-allyl-3-hydroxy-2-methylbenzoate
• CAS No: 1149388-00-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2147305
• PubChem ID: 67404181
• Update Time: 2025-06-08

Methyl 4-allyl-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-methyl-4-prop-2-en-1-ylbenzoate
• Methyl 4-allyl-3-hydroxy-2-methylbenzoate
• NMNJTRDTMBGTNF-UHFFFAOYSA-N
• F51608
• methyl 3-hydroxy-2-methyl-4-prop-2-enylbenzoate
• MFCD24729253
• Methyl4-allyl-3-hydroxy-2-methylbenzoate
• 1149388-00-0
• SCHEMBL2428559
• methyl 3-hydroxy-2-methyl-4-(prop-2-en-1-yl)benzoate

• Inchi： 1S/C12H14O3/c1-4-5-9-6-7-10(12(14)15-3)8(2)11(9)13/h4,6-7,13H,1,5H2,2-3H3
• InChI Key： NMNJTRDTMBGTNF-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(=O)OC)C=CC=1CC=C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.9

Additional information on Methyl 4-allyl-3-hydroxy-2-methylbenzoate

Methyl 4-allyl-3-hydroxy-2-methylbenzoate (CAS No. 1149388-00-0): An Overview

Methyl 4-allyl-3-hydroxy-2-methylbenzoate (CAS No. 1149388-00-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of Methyl 4-allyl-3-hydroxy-2-methylbenzoate consists of a benzoate core with an allyl group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 2-position. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for further exploration in both academic and industrial settings.

Recent studies have highlighted the potential of Methyl 4-allyl-3-hydroxy-2-methylbenzoate in the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The allyl group in particular has been shown to enhance the bioavailability and pharmacokinetic profile of derived molecules, which is crucial for their effectiveness as therapeutic agents.

In addition to its potential in drug discovery, Methyl 4-allyl-3-hydroxy-2-methylbenzoate has also been investigated for its role in organic synthesis. A study published in the Tetrahedron Letters reported that this compound can be used as a key intermediate in the synthesis of complex natural products. The hydroxyl and methyl groups provide multiple reaction sites, enabling chemists to perform a wide range of transformations, such as esterification, etherification, and oxidation reactions.

The physical properties of Methyl 4-allyl-3-hydroxy-2-methylbenzoate have been well-characterized. It is a white crystalline solid with a melting point ranging from 75°C to 77°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and large-scale industrial processes.

Safety considerations are an important aspect when handling any chemical compound. While Methyl 4-allyl-3-hydroxy-2-methylbenzoate is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation, and disposing of waste materials according to local regulations.

In conclusion, Methyl 4-allyl-3-hydroxy-2-methylbenzoate (CAS No. 1149388-00-0) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an ideal candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in various scientific fields.